Cas no 2733145-07-6 (Sarafloxacin-d8 hydrochloride)

• Product Name: Sarafloxacin-d8 hydrochloride
• CAS No: 2733145-07-6
• MF: C₂₀H₁₀D₈ClF₂N₃O₃
• MW: 429.87
• CID: 5078260
• Update Time: 2025-06-08

Sarafloxacin-d8 hydrochloride Chemical and Physical Properties

Names and Identifiers

• Sarafloxacin-d8 hydrochloride

• Inchi： 1S/C20H17F2N3O3.ClH/c21-12-1-3-13(4-2-12)25-11-15(20(27)28)19(26)14-9-16(22)18(10-17(14)25)24-7-5-23-6-8-24;/h1-4,9-11,23H,5-8H2,(H,27,28);1H/i5D2,6D2,7D2,8D2;
• InChI Key： KNWODGJQLCISLC-CADLHFACSA-N
• SMILES： C12=CC(F)=C(C=C1N(C1C=CC(F)=CC=1)C=C(C(=O)O)C2=O)N1C(C(NC([2H])([2H])C1([2H])[2H])([2H])[2H])([2H])[2H].Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on Sarafloxacin-d8 hydrochloride

Introduction to Sarafloxacin-d8 hydrochloride (CAS No: 2733145-07-6)

Sarafloxacin-d8 hydrochloride, with the chemical identifier CAS No. 2733145-07-6, is a specialized derivative of the fluoroquinolone class of antibiotics. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique properties and potential applications in medical research and drug development. As a deuterated analog of sarafloxacin, it serves as an important tool in analytical chemistry and pharmacokinetic studies, offering enhanced stability and isotopic labeling for precise molecular tracing.

The molecular structure of Sarafloxacin-d8 hydrochloride incorporates deuterium atoms at specific positions, which modifies its physical and chemical characteristics while retaining its biological activity. This modification is particularly valuable in metabolomics and drug metabolism studies, where isotopic labeling helps in tracking the metabolic pathways and interactions of drugs within biological systems. The hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for various experimental applications.

In recent years, there has been a growing interest in the development of novel antibiotics to combat emerging resistant strains of bacteria. Sarafloxacin-d8 hydrochloride represents a promising candidate in this context. Its deuterated version not only aids in understanding the pharmacokinetic behavior of sarafloxacin but also opens up new avenues for studying drug-drug interactions and potential synergistic effects with other therapeutic agents. The compound's stability under various conditions makes it an ideal candidate for long-term storage and repeated use in laboratory settings.

One of the most compelling aspects of Sarafloxacin-d8 hydrochloride is its role in advancing our understanding of fluoroquinolone resistance mechanisms. By employing isotopic labeling techniques, researchers can gain deeper insights into how bacteria develop resistance to antibiotics. This knowledge is crucial for designing more effective treatment strategies and developing new generations of antibiotics that can overcome existing resistance issues. The compound's unique properties also make it a valuable tool in high-resolution mass spectrometry, enabling more accurate identification and quantification of biological molecules.

The pharmaceutical industry has shown particular interest in Sarafloxacin-d8 hydrochloride due to its potential as a reference standard and internal standard in analytical methods. Its isotopic purity ensures consistent results across different experiments, making it an indispensable tool for quality control and regulatory compliance. Additionally, the compound's stability under various storage conditions reduces the need for frequent preparation, saving time and resources for researchers.

Recent studies have highlighted the importance of Sarafloxacin-d8 hydrochloride in clinical research. For instance, its use as a labeled probe has facilitated the discovery of new drug targets and pathways involved in bacterial infections. By integrating this compound into drug discovery pipelines, researchers can accelerate the development of novel antibiotics with improved efficacy and reduced side effects. The insights gained from these studies are expected to contribute significantly to global efforts aimed at addressing antibiotic resistance.

The synthesis and characterization of Sarafloxacin-d8 hydrochloride have been refined through advanced chemical methodologies, ensuring high yield and purity. These advancements have not only improved the accessibility of the compound but also set new standards for isotopic labeling techniques in pharmaceutical research. The compound's versatility makes it suitable for a wide range of applications, from basic research to industrial-scale production.

In conclusion, Sarafloxacin-d8 hydrochloride (CAS No: 2733145-07-6) is a highly valuable compound with significant implications for both academic research and pharmaceutical development. Its unique properties as a deuterated analog of sarafloxacin make it an indispensable tool in studying antibiotic resistance, metabolic pathways, and drug interactions. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its role as a cornerstone in modern medicinal chemistry.